Cas no 3220-56-2 (5-(1-methylpyrrolidin-2-yl)-1h-pyridin-2-one)

• Product Name: 5-(1-methylpyrrolidin-2-yl)-1h-pyridin-2-one
• CAS No: 3220-56-2
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 1449919
• PubChem ID: 249885
• Update Time: 2025-04-20

5-(1-methylpyrrolidin-2-yl)-1h-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(1-methylpyrrolidin-2-yl)-1h-pyridin-2-one
• CHEBI:24729
• MLS002693637
• 5-(1-methylpyrrolidin-2-yl)pyridin-2(1h)-one
• AC1L6PFI
• AC1Q6APO
• SureCN454514
• SureCN9414151
• NCIOpen2_000525
• CHEMBL72010
• CHEBI:24729; MLS002693637; 5-(1-methylpyrrolidin-2-yl)pyridin-2(1h)-one; AC1L6PFI; AC1Q6APO; SureCN454514; SureCN9414151; NCIOpen2_000525; CHEMBL72010;
• Q27109851
• BDBM50100710
• 5-(1-methylpyrrolidin-2-yl)pyridin-2-ol
• 5-[(2S)-1-methylpyrrolidin-2-yl]-1,2-dihydropyridin-2-one
• SCHEMBL454514
• DTXSID80290447
• NSC68657
• HMS3086G07
• 2055-13-2
• 3220-56-2
• SCHEMBL9414151
• NSC-68657
• EN300-8199676
• Hydroxynicotin
• 6-hydroxy-nicotine
• 6-hydroxynicotine
• 5-[(2S)-1-Methyl-2alpha-pyrrolidinyl]pyridine-2-ol
• SMR001559582

• Inchi： 1S/C10H14N2O/c1-12-6-2-3-9(12)8-4-5-10(13)11-7-8/h4-5,7,9H,2-3,6H2,1H3,(H,11,13)
• InChI Key： ATRCOGLZUCICIV-UHFFFAOYSA-N
• SMILES： O=C1C=CC(=CN1)C1CCCN1C

Computed Properties

• Exact Mass: 178.11072
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34
• LogP: 1.07950